Cas no 56038-55-2 (5-dichloromethylfuran-2-sulfonyl chloride)

5-Dichloromethylfuran-2-sulfonyl chloride is a reactive organosulfur compound primarily used as an intermediate in organic synthesis. Its key structural features—a dichloromethyl group and a sulfonyl chloride moiety—make it a versatile building block for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The sulfonyl chloride group enables efficient derivatization into sulfonamides or sulfonate esters, while the dichloromethyl substituent offers further functionalization potential. This compound is valued for its high reactivity and selectivity in nucleophilic substitution reactions. Careful handling is required due to its moisture sensitivity and potential lachrymatory effects. It is typically employed under controlled conditions to synthesize specialized furan-based derivatives.

5-dichloromethylfuran-2-sulfonyl chloride structure

56038-55-2 structure

Product Name:5-dichloromethylfuran-2-sulfonyl chloride

CAS No:56038-55-2

MF:C₅H₃Cl₃O₃S

MW:249.499517679214

MDL:MFCD00082903

CID:944844

PubChem ID:12207363

Update Time:2025-05-28

5-dichloromethylfuran-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-dichloromethylfuran-2-sulfonyl chloride
- 5-(dichloromethyl)- 2-Furansulfonyl chloride
- 5-Dichlormethyl-2-furansulfonylchlorid
- 5-dichloromethyl-2-furansulfonyl chloride
- 5-dichloromethyl-furan-2-sulfonyl chloride
- AG-F-96489
- CTK5A4539
- 5-(dichloromethyl)-2-Furansulfonyl chloride
- SCHEMBL3007812
- AKOS006332751
- 5-(dichloromethyl)furan-2-sulfonyl chloride
- 5-DICHLOROMETHYLFURAN-2-SULFONYLCHLORIDE
- DTXSID70480471
- 56038-55-2
- DB-072086
- MDL： MFCD00082903
- Inchi： 1S/C5H3Cl3O3S/c6-5(7)3-1-2-4(11-3)12(8,9)10/h1-2,5H
- InChI Key： GWRWXNGAYSOFPX-UHFFFAOYSA-N
- SMILES： ClS(C1=CC=C(C(Cl)Cl)O1)(=O)=O

Computed Properties

Exact Mass: 247.886848g/mol
Monoisotopic Mass: 247.886848g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 55.7Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D115491-1g	5-DICHLOROMETHYLFURAN-2-SULFONYLCHLORIDE	56038-55-2	95%	1g	$650	2024-08-03
eNovation Chemicals LLC	D115491-1g	5-DICHLOROMETHYLFURAN-2-SULFONYLCHLORIDE	56038-55-2	95%	1g	$650	2025-02-19
eNovation Chemicals LLC	D115491-1g	5-DICHLOROMETHYLFURAN-2-SULFONYLCHLORIDE	56038-55-2	95%	1g	$650	2025-02-28